Cas no 2375267-46-0 (2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2375267-46-0
• MF: C₆H₁₀ClF₃N₂O
• MW: 218.604610919952
• CID: 5456607
• Update Time: 2025-06-08

2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C6H9F3N2O.ClH/c7-6(8,9)4-2-1-3(10)5(12)11-4;/h3-4H,1-2,10H2,(H,11,12);1H
• InChI Key： GAQOMKIKTUBGCB-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)C(=O)N1)(F)(F)F.Cl

Additional information on 2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1)

Comprehensive Overview of 2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2375267-46-0)

The compound 2-Piperidinone, 3-amino-6-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2375267-46-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and piperidinone backbone, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in targeting central nervous system (CNS) disorders and enzyme inhibition, aligning with current trends in precision medicine.

One of the key reasons for the growing interest in CAS No. 2375267-46-0 is its role in the synthesis of novel small-molecule therapeutics. The 3-amino and 6-(trifluoromethyl) substituents enhance its binding affinity to biological targets, a feature highly sought after in kinase inhibitor development. Recent studies highlight its utility in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. This aligns with frequent searches for "trifluoromethyl compounds in drug design" and "piperidinone derivatives for CNS applications."

From a synthetic chemistry perspective, the hydrochloride salt form (1:1 stoichiometry) of this compound improves solubility and stability, addressing common challenges in formulation development. Its crystallinity and purity profile make it suitable for high-throughput screening, a critical step in modern AI-driven drug discovery pipelines. Industry professionals often query "how to characterize piperidinone derivatives" or "HPLC methods for trifluoromethyl compounds," reflecting practical concerns in quality control.

The environmental fate of fluorinated compounds like 2375267-46-0 is another area of active investigation. With increasing regulatory focus on green chemistry, researchers are evaluating its biodegradation pathways and eco-toxicity profile. This responds to trending searches about "sustainable fluorochemical synthesis" and "PFAS alternatives in pharma." The compound's low bioaccumulation potential (predicted) positions it favorably compared to persistent fluorinated pollutants.

In material science applications, the hydrogen-bonding capability of the 2-piperidinone core enables design of supramolecular architectures. This property is exploited in developing functional coatings and polymeric additives, areas seeing exponential growth due to demands in flexible electronics and renewable energy technologies. Patent analyses reveal increasing claims incorporating this scaffold for photovoltaic materials and conductive inks.

Analytical challenges surrounding 3-amino-6-(trifluoromethyl)-2-piperidinone hydrochloride often involve spectroscopic differentiation of its tautomeric forms. Advanced techniques like NMR crystallography and dynamic HPLC are employed to study its conformational behavior, addressing common questions about "tautomerism in heterocyclic compounds." The 19F NMR signal of the CF3 group serves as a sensitive probe for monitoring chemical transformations.

Scale-up considerations for CAS 2375267-46-0 emphasize continuous flow chemistry approaches to handle exothermic reactions involving the amino and carbonyl functionalities. This reflects industry's shift toward process intensification, a subject frequently searched alongside "API intermediate manufacturing." The compound's melting point depression behavior requires specialized isolation protocols to ensure consistent polymorph control.

Emerging applications in asymmetric catalysis utilize this molecule as a chiral auxiliary or ligand precursor. Its stereogenic center at the 3-position enables construction of enantioenriched building blocks for peptidomimetics development. Such uses correlate with rising interest in "organofluorine asymmetric synthesis" and "scaffold diversification strategies" within medicinal chemistry forums.

Thermodynamic studies of 2-Piperidinone hydrochloride derivatives reveal interesting solvation effects due to the polar trifluoromethyl group. These findings inform QSAR models for predicting solubility parameters, directly addressing pharmaceutical scientists' queries about "predicting API solubility" and "salt selection algorithms." The compound serves as a benchmark in developing machine learning approaches for physicochemical property prediction.

Future research directions for 2375267-46-0 likely focus on its metabolite identification and prodrug potential, particularly for blood-brain barrier penetration enhancement. These aspects connect with trending investigations into "fluorine in CNS drug delivery" and "amino acid transporter targeting." The compound's balanced lipophilicity profile (calculated logP ~1.2) makes it particularly interesting for oral bioavailability optimization studies.